m-Xylene

• CAS No.: 108-38-3
• Product Name: m-Xylene
• Molecular Formula: C6H4(CH3)2; C8H10; C8H10
• Molecular Weight: 106.16 g/mol
• IUPAC Name: 1,3-xylene
• Standard InChI: InChI=1S/C8H10/c1-7-4-3-5-8(2)6-7/h3-6H,1-2H3
• Standard InChIKey: IVSZLXZYQVIEFR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C
• Canonical SMILES: CC1=CC(=CC=C1)C
• Boiling Point: 282.4 °F at 760 mm Hg (NTP, 1992); 139.1 °C; 139 °C; 282°F
• Colorform: Clear, colorless liquid; Color: Saybolt units +30 (research, pure and technical grades)
• Density: 0.864 at 68 °F (USCG, 1999); 0.8698 g/cu m at 25 °C; Relative density (water = 1): 0.86; 0.86
• Flash Point: 85 °F (NTP, 1992); 25.0 °C (77.0 °F) - closed cup; 77 °F (25 °C) (closed cup); 27 °C c.c.; 82°F
• Melting Point: -54.2 °F (NTP, 1992); -47.8 °C; -47.85 °C; -48 °C; -54°F
• Physical Description: M-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. (USCG, 1999); Liquid; liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an aromatic odor.
• Description: m-Xylene, also known as 1, 3-xylene or m-xylol, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. m-Xylene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. m-Xylene has been detected in multiple biofluids, such as feces and blood. Within the cell, m-xylene is primarily located in the membrane (predicted from logP). m-Xylene exists in all eukaryotes, ranging from yeast to humans. m-Xylene is also a parent compound for other transformation products, including but not limited to, 2, 4, 6-trinitroxylene, musk xylene, and 3, 5-xylenol. m-Xylene is a plastic tasting compound that can be found in black walnut, parsley, and safflower. This makes m-xylene a potential biomarker for the consumption of these food products. m-Xylene is a potentially toxic compound.; M-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. (USCG, 1999); M-xylene is a xylene carrying methyl groups at positions 1 and 3.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (NTP, 1992); 0.00 M; 0.161 mg/mL at 25 °C; In water, 1.61X10+2 mg/L at 25 °C.; In water, 160 mg/L at 25 °C (average of 13 literature values ranging from 134-206 mg/L at 25 °C); Miscible with acetone, alcohol, ether, benzene; soluble in chloroform; Solubility in water: none; Slight
• Synonyms: 1,3-Dimethylbenzene; 1,3-Xylene; 3-Methyltoluene; NSC 61769; m-Dimethylbenzene; m-Methyltoluene; m-xylol
• Vapor Density: 3.66 (NTP, 1992) (Relative to Air); 3.66 (Air = 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 10 mm Hg at 82.9 °F (NTP, 1992); 8.29 mmHg; 8.29 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.8; 9 mmHg
• PubChem Compound: 7929
• Last Modified: Nov 11 2021